Cas no 1488182-93-9 (Propanoic acid, 2-hydroxy-2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-)

• Product Name: Propanoic acid, 2-hydroxy-2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 1488182-93-9
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• CID: 6089042
• PubChem ID: 66174775
• Update Time: 2025-10-31

Propanoic acid, 2-hydroxy-2-methyl-3-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-hydroxy-2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-
• 3-(((Benzyloxy)carbonyl)amino)-2-hydroxy-2-methylpropanoic acid
• 3-{[(benzyloxy)carbonyl]amino}-2-hydroxy-2-methylpropanoic acid
• EN300-7046828
• CS-0344066
• 1488182-93-9
• AKOS015517930

• Inchi： 1S/C12H15NO5/c1-12(17,10(14)15)8-13-11(16)18-7-9-5-3-2-4-6-9/h2-6,17H,7-8H2,1H3,(H,13,16)(H,14,15)
• InChI Key： KSMKQWHPNHPFCD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(O)(C)CNC(OCC1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 253.09502258g/mol
• Monoisotopic Mass: 253.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 490.0±45.0 °C(Predicted)
• pka: 3.78±0.16(Predicted)

Additional information on Propanoic acid, 2-hydroxy-2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-

Research Brief on Propanoic acid, 2-hydroxy-2-methyl-3-[[(phenylmethoxy)carbonyl]amino]- (CAS: 1488182-93-9): Recent Advances and Applications

Propanoic acid, 2-hydroxy-2-methyl-3-[[(phenylmethoxy)carbonyl]amino]- (CAS: 1488182-93-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as a building block for novel therapeutic agents. Recent studies have focused on its synthesis, biological activity, and potential as a precursor for more complex molecules.

The synthesis of Propanoic acid, 2-hydroxy-2-methyl-3-[[(phenylmethoxy)carbonyl]amino]- has been optimized in recent years to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and green chemistry approaches to enhance the efficiency of its production. These advancements are critical for scaling up the compound for industrial applications, particularly in the pharmaceutical sector where high purity is paramount.

In terms of biological activity, preliminary studies suggest that this compound may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for developing anti-inflammatory drugs. However, further in vitro and in vivo studies are required to fully elucidate its mechanism of action and therapeutic potential.

Another area of research has explored the use of Propanoic acid, 2-hydroxy-2-methyl-3-[[(phenylmethoxy)carbonyl]amino]- as a chiral auxiliary in the synthesis of enantiomerically pure pharmaceuticals. Its ability to induce stereoselectivity in chemical reactions makes it a valuable tool for producing optically active drugs, which are often more effective and have fewer side effects than their racemic counterparts.

Recent patent filings indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its incorporation into proprietary drug formulations. The compound's versatility and relatively straightforward synthesis make it an attractive candidate for further development. However, challenges remain in optimizing its pharmacokinetic properties and ensuring its safety profile meets regulatory standards.

Looking ahead, researchers are focusing on expanding the applications of Propanoic acid, 2-hydroxy-2-methyl-3-[[(phenylmethoxy)carbonyl]amino]- beyond its current uses. Computational chemistry approaches are being employed to model its interactions with various biological targets, potentially uncovering new therapeutic applications. Additionally, efforts are underway to develop more sustainable production methods that reduce environmental impact while maintaining high product quality.

In conclusion, Propanoic acid, 2-hydroxy-2-methyl-3-[[(phenylmethoxy)carbonyl]amino]- represents a promising compound in chemical biology and pharmaceutical research. While significant progress has been made in understanding its properties and potential applications, continued research is needed to fully realize its therapeutic value. The compound's unique structural features and versatility position it as an important subject for future investigations in drug discovery and development.